Alkyl glycosides are versatile surfactants derived from the combination of a sugar molecule, typically glucose or another mono-oligosaccharide, and an alkyl group. These compounds are widely recognized for their mild, biodegradable, and environmentally friendly properties, making them ideal for use in personal care products such as shampoos, body washes, and facial cleansers. Due to their ability to form stable foams without the need for harsh surfactants or preservatives, alkyl glycosides are also used in laundry detergents, dishwashing liquids, and other cleaning applications. Their non-ionic nature allows them to be compatible with a wide range of formulation systems while providing excellent wetting and emulsifying properties. Additionally, their low irritation potential makes them suitable for use in products intended for sensitive skin or scalp care.
